Cas no 104232-04-4 (Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate)
104232-04-4 structure
Product Name:Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate
CAS No:104232-04-4
MF:C10H6ClF6NO2
MW:321.603562831879
CID:1141935
PubChem ID:13882877
Update Time:2025-04-20
Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate
- 104232-04-4
- Ethyl 2,6-bis(trifluoromethyl)-4-chloro-3-pyridinecarboxylate
- AB69613
- 4-CHLORO-2,6-BIS-TRIFLUOROMETHYL-NICOTINIC ACID ETHYL ESTER
- SCHEMBL10363867
- ETHYL 4-CHLORO-2,6-BIS(TRIFLUOROMETHYL)NICOTINATE
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- Inchi: 1S/C10H6ClF6NO2/c1-2-20-8(19)6-4(11)3-5(9(12,13)14)18-7(6)10(15,16)17/h3H,2H2,1H3
- InChI Key: CXDQYPGPUDLVEO-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)N=C(C(F)(F)F)C=1C(=O)OCC
Computed Properties
- Exact Mass: 320.9991251g/mol
- Monoisotopic Mass: 320.9991251g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 39.2Ų
Ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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